Cas no 99698-80-3 (2-(Propan-2-yl)furan-3-carboxylic Acid)
99698-80-3 structure
Product name:2-(Propan-2-yl)furan-3-carboxylic Acid
2-(Propan-2-yl)furan-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 2-(1-methylethyl)-
- ZDA69880
- 2-propan-2-ylfuran-3-carboxylic Acid
- AKOS015905983
- 846-171-2
- DB-164469
- 2-ISOPROPYLFURAN-3-CARBOXYLIC ACID
- 2-(1-Methylethyl)-3-furancarboxylic Acid
- 2-isopropyl-3-furoic acid
- 99698-80-3
- SCHEMBL18472951
- AT17510
- 2-(propan-2-yl)furan-3-carboxylicacid
- EN300-195375
- 2-(propan-2-yl)furan-3-carboxylic acid
- 2-isopropyl-furan-3-carboxylic acid
- Z1262515562
- 2-(Propan-2-yl)furan-3-carboxylic Acid
-
- MDL： MFCD20639748
- Inchi： InChI=1S/C8H10O3/c1-5(2)7-6(8(9)10)3-4-11-7/h3-5H,1-2H3,(H,9,10)
- InChI Key： HIPLOIXCLUJDOD-UHFFFAOYSA-N
- SMILES： O=C(O)c1c(occ1)C(C)C
Computed Properties
- Exact Mass: 154.062994177Da
- Monoisotopic Mass: 154.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4Ų
- XLogP3: 1.7
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 214.5±28.0 °C at 760 mmHg
- Flash Point: 83.5±24.0 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-(Propan-2-yl)furan-3-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Propan-2-yl)furan-3-carboxylic Acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT17510-0.1/G |
2-ISOPROPYLFURAN-3-CARBOXYLIC ACID |
99698-80-3 | 95% | 0.1g |
$208 | 2023-09-19 | |
| Enamine | EN300-195375-10.0g |
2-(propan-2-yl)furan-3-carboxylic acid |
99698-80-3 | 95% | 10.0g |
$3315.0 | 2023-07-06 | |
| Enamine | EN300-195375-0.1g |
2-(propan-2-yl)furan-3-carboxylic acid |
99698-80-3 | 95% | 0.1g |
$268.0 | 2023-09-17 | |
| Enamine | EN300-195375-0.05g |
2-(propan-2-yl)furan-3-carboxylic acid |
99698-80-3 | 95% | 0.05g |
$179.0 | 2023-09-17 | |
| TRC | B524690-50mg |
2-(Propan-2-yl)furan-3-carboxylic Acid |
99698-80-3 | 50mg |
$ 219.00 | 2023-09-08 | ||
| AstaTech | AT17510-1/G |
2-ISOPROPYLFURAN-3-CARBOXYLIC ACID |
99698-80-3 | 95% | 1g |
$696 | 2023-09-19 | |
| Enamine | EN300-195375-5.0g |
2-(propan-2-yl)furan-3-carboxylic acid |
99698-80-3 | 95% | 5.0g |
$2235.0 | 2023-07-06 | |
| TRC | B524690-10mg |
2-(Propan-2-yl)furan-3-carboxylic Acid |
99698-80-3 | 10mg |
$ 58.00 | 2023-09-08 | ||
| 1PlusChem | 1P01BHVX-5g |
2-(Propan-2-yl)furan-3-carboxylic Acid |
99698-80-3 | 95% | 5g |
$2519.00 | 2025-03-19 | |
| 1PlusChem | 1P01BHVX-250mg |
2-(Propan-2-yl)furan-3-carboxylic Acid |
99698-80-3 | 95% | 250mg |
$461.00 | 2025-03-19 |
2-(Propan-2-yl)furan-3-carboxylic Acid Related Literature
-
Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
-
E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99698-80-3)2-(Propan-2-yl)furan-3-carboxylic Acid
Purity:99%
Quantity:1g
Price ($):683.0